Cas no 1340107-61-0 ([(5-Fluoropyridin-3-yl)methyl](propan-2-yl)amine)

• Product Name: [(5-Fluoropyridin-3-yl)methyl](propan-2-yl)amine
• CAS No: 1340107-61-0
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• MDL: MFCD19622843
• CID: 4783282
• Update Time: 2025-06-08

[(5-Fluoropyridin-3-yl)methyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(5-fluoropyridin-3-yl)methyl](propan-2-yl)amine
• [(5-Fluoropyridin-3-yl)methyl](propan-2-yl)amine

• MDL： MFCD19622843
• Inchi： 1S/C9H13FN2/c1-7(2)12-5-8-3-9(10)6-11-4-8/h3-4,6-7,12H,5H2,1-2H3
• InChI Key： MUVUMSQUHXEISL-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• XLogP3: 1.1
• Topological Polar Surface Area: 24.9

Additional information on [(5-Fluoropyridin-3-yl)methyl](propan-2-yl)amine

[(5-Fluoropyridin-3-yl)methyl](propan-2-yl)amine (CAS No. 1340107-61-0): A Comprehensive Overview

[(5-Fluoropyridin-3-yl)methyl](propan-2-yl)amine (CAS No. 1340107-61-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (5-fluoropyridin-3-ylmethyl)(isopropyl)amine, is characterized by its unique structural features, which include a fluorinated pyridine ring and an isopropylamine group. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The fluorine atom in the pyridine ring plays a crucial role in modulating the compound's physicochemical properties, such as lipophilicity and metabolic stability. These properties are essential for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. Recent studies have highlighted the importance of fluorine substitution in enhancing the bioavailability and reducing the toxicity of pharmaceutical compounds.

In the context of medicinal chemistry, [(5-fluoropyridin-3-yl)methyl](propan-2-yl)amine has been explored for its potential applications in various therapeutic areas. One notable area of research is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of (5-fluoropyridin-3-ylmethyl)(isopropyl)amine to interact with GPCRs makes it a promising candidate for the development of drugs targeting these receptors.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of the interactions between [(5-fluoropyridin-3-yl)methyl](propan-2-yl)amine and its biological targets. These tools have been instrumental in predicting binding affinities and identifying potential off-target effects, which are critical for ensuring the safety and efficacy of drug candidates. For instance, molecular dynamics simulations have provided insights into the conformational flexibility of (5-fluoropyridin-3-ylmethyl)(isopropyl)amine and its ability to adopt different binding modes within the receptor pocket.

Another area where [(5-fluoropyridin-3-yl)methyl](propan-2-yl)amine has shown promise is in the treatment of neurological disorders. Studies have demonstrated that this compound can modulate the activity of specific neurotransmitter systems, such as serotonin and dopamine. These neurotransmitters play a crucial role in mood regulation, cognitive function, and motor control. By fine-tuning the balance of these neurotransmitters, (5-fluoropyridin-3-ylmethyl)(isopropyl)amine may offer therapeutic benefits for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential as a therapeutic agent, [(5-fluoropyridin-3-yl)methyl](propan-2-yl)amine has also been investigated for its use as a building block in organic synthesis. The presence of reactive functional groups, such as the amine and alkyl groups, makes it an attractive starting material for synthesizing more complex molecules. This versatility has led to its application in the development of novel materials and catalysts, further expanding its utility beyond pharmaceuticals.

The synthesis of [(5-fluoropyridin-3-yl)methyl](propan-2-yl)amine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent developments in green chemistry have focused on optimizing these synthetic routes to minimize environmental impact and improve sustainability. For example, catalytic methods using metal complexes have been explored to enhance reaction efficiency and reduce waste generation.

Despite its promising applications, it is important to note that [(5-fluoropyridin-3-yl)methyl](propan-2-yl)amine is still in the early stages of research and development. Further studies are needed to fully elucidate its pharmacological properties and evaluate its safety profile. Preclinical studies involving animal models have provided valuable insights into its efficacy and toxicity, but clinical trials are necessary to validate these findings in human subjects.

In conclusion, [(5-fluoropyridin-3-yl)methyl](propan-2-y l)amine (CAS No. 1340107 -61 -0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, contributing to the ongoing efforts to develop innovative treatments for various diseases.